Cas no 1531670-15-1 (1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol
• CAS No: 1531670-15-1
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6408976
• PubChem ID: 83688652
• Update Time: 2025-08-05

1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol
• 1531670-15-1
• EN300-1782906
• [1-(2-fluoro-4-methoxyphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15FO2/c1-15-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： QPACMLGYKSJRAR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CO)CCC1)OC

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol

Comprehensive Overview of 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol (CAS No. 1531670-15-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol (CAS No. 1531670-15-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclobutylmethanol core substituted with a 2-fluoro-4-methoxyphenyl group, is a subject of interest for researchers and industries alike. Its molecular formula and precise structure make it a valuable intermediate in pharmaceutical synthesis and material science. Below, we delve into its properties, synthesis pathways, and emerging applications while addressing trending queries in the scientific community.

The 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol structure combines aromatic and aliphatic components, offering a balance of reactivity and stability. The presence of a fluoro substituent enhances its electronic properties, making it a candidate for drug discovery, particularly in targeting selective enzyme inhibition. Meanwhile, the methoxy group contributes to solubility and bioavailability, a hot topic in modern medicinal chemistry. Researchers are exploring its role in designing next-generation therapeutics, especially for neurological and inflammatory conditions, aligning with the growing demand for precision medicine.

Synthesis of CAS No. 1531670-15-1 typically involves multi-step organic reactions, including Grignard additions and cyclobutane ring formation. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and improve yields—a priority for sustainable manufacturing. Industry professionals frequently search for scalable synthesis methods and cost-effective catalysts for such intermediates, reflecting the shift toward eco-friendly production.

Beyond pharmaceuticals, 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol is studied for its potential in advanced materials. Its rigid cyclobutane ring could contribute to high-performance polymers or liquid crystals, addressing the surge in demand for flexible electronics and OLED technologies. Startups and academic labs are investigating its thermal stability and optical properties, key factors for material innovation.

Safety and handling of 1531670-15-1 follow standard laboratory protocols, with no significant hazards reported under normal conditions. However, users often inquire about storage recommendations and compatibility with other reagents, underscoring the need for detailed technical documentation. Regulatory compliance, such as REACH and FDA guidelines, is another frequent search topic, as industries navigate global supply chains.

In conclusion, 1-(2-fluoro-4-methoxyphenyl)cyclobutylmethanol exemplifies the intersection of chemistry and innovation. Its versatility in drug development and material science, coupled with sustainable synthesis trends, positions it as a compound of enduring relevance. As AI and automation revolutionize chemical research, this molecule’s data—from spectroscopic profiles to QSAR predictions—will likely fuel further breakthroughs, answering the call for smarter, faster R&D.